Cas no 2549015-72-5 (N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methanesulfonamide)

• Product Name: N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methanesulfonamide
• CAS No: 2549015-72-5
• MF: C₁₄H₁₉N₅O₂S
• MW: 321.39796090126
• CID: 5312988
• PubChem ID: 154582779
• Update Time: 2025-09-28

N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2549015-72-5
• N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methanesulfonamide
• AKOS040730009
• F6788-8480
• N-Methyl-N-(1-pyrido[3,4-d]pyrimidin-4-yl-4-piperidinyl)methanesulfonamide

• Inchi： 1S/C14H19N5O2S/c1-18(22(2,20)21)11-4-7-19(8-5-11)14-12-3-6-15-9-13(12)16-10-17-14/h3,6,9-11H,4-5,7-8H2,1-2H3
• InChI Key： WFVRBKUBRFEFEW-UHFFFAOYSA-N
• SMILES： CS(N(C)C1CCN(C2N=CN=C3C=NC=CC3=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 321.12594604g/mol
• Monoisotopic Mass: 321.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 531.9±60.0 °C(Predicted)
• pka: 4.55±0.30(Predicted)

Additional information on N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methanesulfonamide

Comprehensive Overview of N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methanesulfonamide (CAS No. 2549015-72-5)

The compound N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methanesulfonamide (CAS No. 2549015-72-5) is a highly specialized molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrido[3,4-d]pyrimidine core and a piperidine moiety, makes it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications in oncology and neurodegenerative diseases, areas where kinase inhibitors and small molecule therapeutics are in high demand.

In recent years, the search for novel kinase inhibitors has intensified, driven by the need for more effective treatments for cancer and other chronic diseases. The pyrido[3,4-d]pyrimidine scaffold, present in this compound, is known for its ability to interact with ATP-binding sites of kinases, making it a valuable template for drug design. The addition of the methanesulfonamide group further enhances its binding affinity and selectivity, which are critical factors in the development of targeted therapies.

Another area of interest is the compound's potential role in addressing neurodegenerative disorders. With the rising prevalence of conditions like Alzheimer's and Parkinson's disease, there is a growing demand for molecules that can modulate key pathways involved in neuronal survival and function. The piperidine ring in N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methanesulfonamide is a common feature in many CNS-active drugs, suggesting its potential applicability in this field.

From a synthetic chemistry perspective, the compound's structure presents both challenges and opportunities. The pyrido[3,4-d]pyrimidine core requires precise synthetic strategies to ensure high yield and purity, while the methanesulfonamide group offers a handle for further derivatization. These characteristics make it a valuable intermediate for the development of next-generation pharmaceuticals.

The pharmacological profile of N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methanesulfonamide is still under investigation, but preliminary studies suggest it exhibits favorable ADME properties (absorption, distribution, metabolism, and excretion). This is a critical consideration for any drug candidate, as poor ADME properties can hinder clinical development. Researchers are also exploring its bioavailability and toxicity profile, which are essential for determining its therapeutic potential.

In the context of personalized medicine, this compound could play a pivotal role. The ability to tailor treatments based on individual genetic and molecular profiles is a hot topic in modern healthcare, and molecules like N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methanesulfonamide offer the flexibility needed for such approaches. Its modular structure allows for easy modification, enabling researchers to fine-tune its activity for specific patient populations.

Finally, the compound's relevance extends to the field of chemical biology, where it can be used as a tool to study protein-ligand interactions and cellular signaling pathways. Its well-defined structure and potential for selective binding make it an excellent candidate for probe development, aiding in the elucidation of complex biological mechanisms.

In summary, N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methanesulfonamide (CAS No. 2549015-72-5) represents a fascinating area of research with broad implications for drug discovery and development. Its unique features align with current trends in precision medicine and targeted therapy, making it a compound worth watching in the coming years.